![molecular formula C15H18N2O B4254179 [4-(2-isopropyl-6-methyl-4-pyrimidinyl)phenyl]methanol](/img/structure/B4254179.png)
[4-(2-isopropyl-6-methyl-4-pyrimidinyl)phenyl]methanol
Overview
Description
[4-(2-isopropyl-6-methyl-4-pyrimidinyl)phenyl]methanol, also known as IMM-H004, is a synthetic compound that has gained attention in the scientific community for its potential use in various research applications.
Mechanism of Action
The mechanism of action of [4-(2-isopropyl-6-methyl-4-pyrimidinyl)phenyl]methanol is not fully understood. However, it has been suggested that [4-(2-isopropyl-6-methyl-4-pyrimidinyl)phenyl]methanol may exert its effects through the inhibition of the NF-κB signaling pathway, which plays a critical role in inflammation and cancer development.
Biochemical and Physiological Effects:
[4-(2-isopropyl-6-methyl-4-pyrimidinyl)phenyl]methanol has been found to have various biochemical and physiological effects. In vitro studies have shown that [4-(2-isopropyl-6-methyl-4-pyrimidinyl)phenyl]methanol can reduce the production of reactive oxygen species, inhibit the activity of caspase-3, and regulate the expression of various genes involved in inflammation and cancer development. In vivo studies have shown that [4-(2-isopropyl-6-methyl-4-pyrimidinyl)phenyl]methanol can improve cognitive function, reduce inflammation, and inhibit tumor growth.
Advantages and Limitations for Lab Experiments
One advantage of using [4-(2-isopropyl-6-methyl-4-pyrimidinyl)phenyl]methanol in lab experiments is its high potency, which allows for the use of lower concentrations compared to other compounds. However, one limitation is the lack of information on its pharmacokinetics and pharmacodynamics, which may affect its efficacy and safety in vivo.
Future Directions
There are several future directions for the research on [4-(2-isopropyl-6-methyl-4-pyrimidinyl)phenyl]methanol. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study its pharmacokinetics and pharmacodynamics in vivo to determine its efficacy and safety. Additionally, there is a need for more studies on the potential use of [4-(2-isopropyl-6-methyl-4-pyrimidinyl)phenyl]methanol in various disease models, including neurodegenerative diseases and cancer.
Scientific Research Applications
[4-(2-isopropyl-6-methyl-4-pyrimidinyl)phenyl]methanol has been shown to have potential in various research applications, including neuroprotection, anti-inflammatory effects, and cancer therapy. In neuroprotection, [4-(2-isopropyl-6-methyl-4-pyrimidinyl)phenyl]methanol has been found to protect against neuronal damage caused by oxidative stress and inflammation. In anti-inflammatory effects, [4-(2-isopropyl-6-methyl-4-pyrimidinyl)phenyl]methanol has been shown to inhibit the production of pro-inflammatory cytokines. In cancer therapy, [4-(2-isopropyl-6-methyl-4-pyrimidinyl)phenyl]methanol has been found to induce cell death in cancer cells.
properties
IUPAC Name |
[4-(6-methyl-2-propan-2-ylpyrimidin-4-yl)phenyl]methanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O/c1-10(2)15-16-11(3)8-14(17-15)13-6-4-12(9-18)5-7-13/h4-8,10,18H,9H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRGFGILVJWBMSG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)C(C)C)C2=CC=C(C=C2)CO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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